Cas no 1082990-05-3 (5-Fluoro-7-nitro-2-oxyindole)

• Product Name: 5-Fluoro-7-nitro-2-oxyindole
• CAS No: 1082990-05-3
• Molecular Formula: C₈H₅N₂O₃F
• Molecular Weight: 196.1353
• CID: 1098305
• PubChem ID: 59250062

5-Fluoro-7-nitro-2-oxyindole Properties

Names and Identifiers

• 5-fluoro-1,3-dihydro-7-nitro-2H-Indol-2-one
• 5-fluoro-7-nitro-1,3-dihydro-indol-2-one
• SCHEMBL3139883
• 5-fluoro-7-nitroindolin-2-one
• ZLTABSUQFXHSBW-UHFFFAOYSA-N
• 5-fluoro-7-nitro-1,3-dihydroindol-2-one
• 1082990-05-3

• InChIKey： ZLTABSUQFXHSBW-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H5FN2O3/c9-5-1-4-2-7(12)10-8(4)6(3-5)11(13)14/h1,3H,2H2,(H,10,12)
• SMILES： c1c(cc(c2c1CC(=O)N2)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 196.02842019g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 196.02842019g/mol
• Heavy Atom Count: 14
• Complexity: 278
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Boiling Point: 386.9±42.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Flash Point: 187.8±27.9 °C
• Density: 1.5±0.1 g/cm3